Cas no 174291-55-5 (3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form)

• Product Name: 3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form
• CAS No: 174291-55-5
• MF: C₂₀H₂₆O₄
• MW: 330.418046474457
• CID: 6645595
• Update Time: 2024-03-01

3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form Chemical and Physical Properties

Names and Identifiers

• 3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form

• Inchi： 1S/C20H26O4/c1-13(9-15-5-7-17(21)19(11-15)23-3)14(2)10-16-6-8-18(22)20(12-16)24-4/h5-8,11-14,21-22H,9-10H2,1-4H3
• InChI Key： ADFOLUXMYYCTRR-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(CC(C(CC2C=C(OC)C(O)=CC=2)C)C)C=1

Computed Properties

• Exact Mass: 330.183
• Monoisotopic Mass: 330.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans